Cas no 87780-79-8 (2-(pyrimidin-4-yl)pyrimidine)
2-(pyrimidin-4-yl)pyrimidine structure
Product Name:2-(pyrimidin-4-yl)pyrimidine
CAS No:87780-79-8
MF:C8H6N4
MW:158.160040378571
CID:3165036
PubChem ID:19742642
Update Time:2025-04-21
2-(pyrimidin-4-yl)pyrimidine Chemical and Physical Properties
Names and Identifiers
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- 2-(pyrimidin-4-yl)pyrimidine
- SCHEMBL6449580
- 87780-79-8
-
- Inchi: 1S/C8H6N4/c1-3-10-8(11-4-1)7-2-5-9-6-12-7/h1-6H
- InChI Key: FXLFSLGEPUVFNN-UHFFFAOYSA-N
- SMILES: N1C=CC=NC=1C1C=CN=CN=1
Computed Properties
- Exact Mass: 158.059246208Da
- Monoisotopic Mass: 158.059246208Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 51.6Ų
2-(pyrimidin-4-yl)pyrimidine Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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